N-benzyl-7-ethyl-N-isopropyl-8-methyl-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide

• IUPAC Name: N-benzyl-7-ethyl-8-methyl-6-oxo-N-propan-2-yl-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide
• InChI: InChI=1S/C21H27N3O2S/c1-5-18-15(4)22-21-24(20(18)26)12-17(13-27-21)19(25)23(14(2)3)11-16-9-7-6-8-10-16/h6-10,14,17H,5,11-13H2,1-4H3
• InChI Key: VRWBOCDWXOQCOV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C2N(C1=O)CC(CS2)C(=O)N(CC3=CC=CC=C3)C(C)C)C
• Molecular Formula: C21H27N3O2S
• Molecular Weight: 385.5 g/mol

Description

The compound appears to contain several functional groups, including a benzyl group (a benzene ring attached to a CH2 group), an isopropyl group (a carbon attached to two methyl groups), and a carboxamide group (a carbonyl group attached to an amine). It also contains a pyrimido[2,1-b][1,3]thiazine ring, which is a type of heterocyclic compound containing nitrogen and sulfur atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the heterocyclic ring and the attachment of the various functional groups. The exact synthesis pathway would depend on the starting materials and the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the heterocyclic ring and the various functional groups would likely result in a complex three-dimensional structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the benzyl group might undergo electrophilic aromatic substitution, while the carboxamide group could participate in nucleophilic acyl substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. These could include its melting point, boiling point, solubility in various solvents, and reactivity.

Scientific Research Applications

Synthesis Techniques and Chemical Properties

Research in the area of heterocyclic chemistry has led to the development of various synthesis techniques for compounds similar to the queried chemical. These include methods such as bromination, diazo-coupling, and microwave-assisted synthesis to create isothiazolopyridines, pyridothiazines, and pyridothiazepines, which are noted for their valuable biological activities (Youssef, Azab, & Youssef, 2012). These synthesis strategies emphasize efficiency, with microwave-assisted reactions providing higher yields in shorter times compared to conventional methods.

Biological Activity

Several studies have focused on the biological activities of pyrimido[2,1-b][1,3]thiazines and related compounds. For instance, compounds derived from multicomponent reactions involving similar structures have been characterized for their crystal structure and evaluated for moderate insecticidal activity against specific pests (Li, Tian, & Wang, 2013). Another aspect of research investigates the antimicrobial properties of these compounds, with some showing promising activity against bacterial strains (Gein, Zamaraeva, Buzmakova, Odegova, & Gein, 2015). This highlights the potential of pyrimido[2,1-b][1,3]thiazines and thiazolo[3,2-a]pyrimidines in developing new antimicrobial agents.